Cas no 104104-39-4 (2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy-)

• Product Name: 2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy-
• CAS No: 104104-39-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1140765
• PubChem ID: 71333125
• Update Time: 2025-04-20

2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy-
• 1-(2-aminoethyl)-6-methoxynaphthalen-2-ol
• DTXSID50761437
• 104104-39-4

• Inchi： 1S/C13H15NO2/c1-16-10-3-4-11-9(8-10)2-5-13(15)12(11)6-7-14/h2-5,8,15H,6-7,14H2,1H3
• InChI Key： PQWYFQBFCUVXRO-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=C(C=CC2=C1CCN)OC

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48
• LogP: 2.75550